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Compound of Interest

Compound Name: Dolastatin 16

CAS No.: 192214-57-6

Cat. No.: B1220947

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Dolastatin 16, a cyclic depsipeptide of significant interest in pharmacological research. This

document collates and presents nuclear magnetic resonance (NMR) and mass spectrometry

(MS) data in a structured format, details the experimental protocols for data acquisition, and

visualizes relevant biological pathways.

Core Spectroscopic Data
Dolastatin 16, with the molecular formula C₄₇H₇₀N₆O₁₀ and a molecular weight of 879.1 g/mol

, has been characterized using various spectroscopic techniques. The data presented below is

crucial for its identification, purity assessment, and structural elucidation.

Mass Spectrometry Data
High-resolution mass spectrometry (HRMS) with electrospray ionization (ESI) has been a key

technique in confirming the molecular weight and elemental composition of Dolastatin 16.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1220947#bc-rfq
https://www.benchchem.com/product/b1220947/docs?utm_src=pdf-body#in-depth-technical-guide-to-the-spectroscopic-data-of-dolastatin-16
https://www.benchchem.com/product/b1220947/docs?utm_src=pdf-body#in-depth-technical-guide-to-the-spectroscopic-data-of-dolastatin-16
https://www.benchchem.com/product/b1220947/docs?utm_src=pdf-body#in-depth-technical-guide-to-the-spectroscopic-data-of-dolastatin-16
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220947?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ion Calculated m/z Observed m/z Method

[M+H]⁺ 879.5230 879.522095 LC-MS

[M+Na]⁺ 901.5050 901.506470 LC-MS

Table 1: High-Resolution Mass Spectrometry Data for Dolastatin 16.

Nuclear Magnetic Resonance (NMR) Data
The ¹H and ¹³C NMR spectra of Dolastatin 16 have been recorded to provide detailed

information about its complex structure, which includes the unusual amino acid residues

dolaphenvaline and dolamethylleuine.

¹H NMR Spectroscopic Data of Dolastatin 16

Chemical Shift (ppm) Multiplicity Assignment

0.69–1.17 m

1.24–1.27 m

1.38–1.59 m

1.70–2.16 m

2.23–2.94 m

3.10–3.77 m

4.05–4.93 m

6.78 d

6.95 d

7.23–7.35 m

Table 2: ¹H NMR (400 MHz, CDCl₃) data for Dolastatin 16. Due to the complexity of the

molecule and the presence of rotamers, many signals are reported as multiplets (m). Specific

assignments require further 2D NMR analysis.
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¹³C NMR Spectroscopic Data of Dolastatin 16

Chemical Shift (ppm)

13.8, 14.2, 15.83, 15.85, 16.0, 16.6, 17.0, 17.2, 17.8, 18.0, 19.2, 19.4, 19.60, 19.67, 19.7, 20.0,

20.9, 21.0, 24.6, 24.9, 25.5, 26.3, 29.0, 29.8, 30.0, 31.7, 31.8, 38.6, 39.5, 46.6, 46.7, 56.8, 58.6,

59.1, 59.9, 60.5, 60.6, 66.15, 66.19, 70.8, 71.0, 74.8, 75.6, 121.1, 121.2, 127.56, 127.59, 127.77,

127.82, 127.84, 128.23, 128.25, 128.27, 128.4, 128.5, 130.3, 130.4, 135.4, 137.6, 137.9, 148.8,

167.5, 169.2, 169.7, 170.9, 171.0, 171.2, 171.3, 171.5, 171.6, 175.86, 175.88

Table 3: ¹³C NMR (100 MHz, CDCl₃) data for Dolastatin 16. The presence of multiple signals

for some carbon environments is attributed to the existence of different conformational isomers

(rotamers) in solution.[1]

Experimental Protocols
The following sections detail the methodologies employed for the acquisition of the

spectroscopic data presented above.

Mass Spectrometry
High-resolution mass spectra were acquired using a liquid chromatography-mass spectrometry

(LC-MS) system equipped with a quadrupole time-of-flight (qTof) mass analyzer.[2]

Electrospray ionization (ESI) was used in positive ion mode. The instrument was calibrated to

ensure high mass accuracy.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectra were recorded on a JEOL Ltd. JNM-EX 400 spectrometer operating at

400 MHz for ¹H and 100 MHz for ¹³C nuclei.[1] Samples were dissolved in deuterated

chloroform (CDCl₃). Chemical shifts (δ) are reported in parts per million (ppm) relative to the

residual solvent signal of chloroform (δ = 7.26 for ¹H and δ = 77.0 for ¹³C).

Biological Signaling Pathway
Recent research suggests that Dolastatin 16 may exert its biological effects through the

inhibition of Matrix Metalloproteinase-9 (MMP9), a key enzyme involved in various physiological
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and pathological processes, including the Tumor Necrosis Factor (TNF) signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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